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Compound of Interest

Compound Name:
Sodium 2-benzyl-4-

chlorophenolate

CAS No.: 3184-65-4

Cat. No.: B1629879 Get Quote

Executive Summary
Sodium 2-benzyl-4-chlorophenolate (CAS: 3184-65-4), the water-soluble salt of 2-benzyl-4-

chlorophenol (Clorophene), represents a critical class of phenolic antimicrobials. Unlike

quaternary ammonium compounds (QACs) or oxidizers, this compound offers a unique balance

of tuberculocidal activity, soil tolerance, and broad-spectrum efficacy.

This guide analyzes the biocidal spectrum of the compound, emphasizing the critical

physicochemical relationship between the sodium salt (delivery form) and the undissociated

phenol (active moiety). It provides researchers with actionable protocols for efficacy validation,

specifically addressing the pH-dependency often overlooked in standard screening.

Chemical Identity & The "Active Moiety" Dynamic
To understand the biocidal spectrum, one must first master the solution chemistry. Sodium 2-
benzyl-4-chlorophenolate is a prodrug-like delivery system.

The Salt (Delivery): Highly water-soluble, alkaline pH. In this state (phenolate ion), the

molecule is charged and cannot easily penetrate the microbial lipid bilayer.

The Phenol (Active): Upon pH reduction (neutralization), the salt converts to 2-benzyl-4-

chlorophenol. This lipophilic, undissociated molecule is the biocidal agent.
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Critical Formulation Insight: Efficacy is inversely proportional to pH. At pH > 10, the compound

exists primarily as the inactive phenolate. At pH < 9, the equilibrium shifts toward the active

phenol.

Property
Sodium Salt (CAS 3184-65-
4)

Parent Phenol (CAS 120-
32-1)

Solubility Water: >20% (w/w) Water: <0.1% (Insoluble)

pH (1% soln) Alkaline (~9.5 - 10.5) Acidic/Neutral

Membrane Permeability Low (Charged) High (Lipophilic)

Mechanism of Action (MOA)[1]
The biocidal activity is driven by the partition coefficient of the benzyl-substituted phenol. The

mechanism is concentration-dependent, transitioning from bacteriostatic to bactericidal.

Primary Pathway: Membrane Disruption
Adsorption: The hydrophobic benzyl group anchors the molecule into the bacterial cell wall.

Penetration: The molecule migrates into the lipid bilayer.

Disruption: It interferes with the proton motive force (PMF), causing leakage of intracellular

ions (

,

).

Coagulation: At high concentrations, it precipitates cytoplasmic proteins (cytolysis).

Diagram 1: Mechanism of Action Pathway
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Caption: The activation pathway from the solubilized sodium salt to the active phenol, leading

to membrane disruption and cell death.

Biocidal Spectrum Analysis
The following data summarizes the spectrum based on the active phenol moiety. Note that

Pseudomonas efficacy is heavily dependent on formulation aids (chelators).

Spectrum Overview Table
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Target Class Susceptibility Key Observations
Estimated MIC
(Active Phenol)

Gram-Positive

Bacteria
High

Highly effective

against S. aureus and

Enterococcus.

Primary target.

15 – 50 ppm

Gram-Negative

Bacteria
Moderate

E. coli is susceptible.

Pseudomonas shows

intrinsic resistance

due to efflux pumps;

requires EDTA.

250 – >1000 ppm

Mycobacteria High

Tuberculocidal.

Penetrates the waxy

mycolic acid layer

effectively.

50 – 200 ppm

Fungi / Yeast High

Excellent against

Candida albicans and

T. mentagrophytes.

20 – 100 ppm

Enveloped Viruses High

Lipophilic nature

disrupts viral envelope

(e.g., Influenza,

Coronaviruses).

Formulation

Dependent

Non-Enveloped

Viruses
Low

Generally ineffective

against Poliovirus or

Parvovirus without

high alkaline synergy.

N/A (Resistant)

The Pseudomonas Challenge
Pseudomonas aeruginosa is the limiting organism for this compound. The outer membrane

lipopolysaccharide (LPS) layer repels the hydrophobic phenol.

Solution: Formulate with EDTA or Sodium Citrate. These chelators strip
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and

from the LPS, destabilizing the outer membrane and allowing the phenol to penetrate.

Experimental Protocol: pH-Adjusted MIC
Determination
Standard CLSI broth microdilution protocols must be modified. If you dilute the sodium salt

directly into broth, the pH may remain too high for activity, or the phenol may precipitate if the

broth is too acidic.

Objective: Determine Minimum Inhibitory Concentration (MIC) while controlling for solubility and

pH.

Reagents
Stock Solution: 10,000 ppm Sodium 2-benzyl-4-chlorophenolate in deionized water.

Diluent: Mueller-Hinton Broth (MHB) adjusted to pH 7.2.

Neutralizer (for Time-Kill): Dey-Engley (D/E) Broth (Phenols are reversible; neutralization is

mandatory).

Workflow Description
Preparation: Create serial dilutions of the sodium salt in water.

Activation: Add dilutions to MHB. Critical Step: Verify that the final pH of the well is between

7.0 and 8.0. If the concentration of the sodium salt is high, it will buffer the media to >pH 9,

yielding a false negative (no kill).

Inoculation: Add

CFU/mL bacterial suspension.

Incubation: 35°C for 24 hours.

Readout: Visual turbidity check.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1629879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 2: Experimental Workflow
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Caption: Step-by-step microdilution protocol emphasizing the critical pH Check step to ensure

the active phenol moiety is present.

Formulation & Synergies
For drug development or disinfectant formulation, the sodium salt is rarely used as a

monotherapy.

Solubility Management: The salt is used to get the molecule into the bottle (concentrate).

Upon dilution and application, the pH should drop (via buffer or surface interaction) to

release the phenol.

Anionic Compatibility: Unlike QACs, this compound is compatible with anionic surfactants

(soaps), making it ideal for "scrub" formulations.

Synergistic Pairs:

With Isopropanol: Increases membrane permeability and evaporation rate.

With EDTA: Essential for Gram-negative efficacy.

With Phenylphenol: Often paired (e.g., Amylphenol + Phenylphenol) to broaden the

spectrum against mold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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